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Compound of Interest

Compound Name: Fenobam

Cat. No.: B8814218

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fenobam, N-(3-chlorophenyl)-N'-(4,5-dihydro-1-methyl-4-oxo-1H-imidazole-2-yl)urea, is a
selective, non-competitive antagonist of the metabotropic glutamate receptor 5 (mGIuR5).[1][2]
Originally developed as a non-benzodiazepine anxiolytic, its specific molecular target was later
identified as mGIuR5, renewing interest in its therapeutic potential.[3][4] In preclinical research,
intraperitoneal (IP) administration of Fenobam is a common and effective method for studying
its effects on pain, anxiety, and other neurological conditions.[1] Its analgesic properties have
been demonstrated in multiple rodent models of inflammatory and neuropathic pain. These
notes provide a comprehensive protocol for the IP injection of Fenobam in mice, including
dosage, vehicle preparation, and experimental workflows.

Mechanism of Action: mGIuR5 Antagonism

Fenobam functions as a negative allosteric modulator (NAM) of the mGIuRS5 receptor. This
receptor is a G-protein coupled receptor (GPCR) that, upon activation by glutamate, stimulates
the Gqg/11 protein. This activation leads to the stimulation of phospholipase C (PLC), which in
turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3)
and diacylglycerol (DAG). These second messengers lead to the release of intracellular
calcium and activation of protein kinase C (PKC), respectively. By binding to an allosteric site,
Fenobam inhibits this signaling cascade. This mechanism is central to its observed analgesic
and anxiolytic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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